Cas no 348640-88-0 (3-bromo-4-(dimethylamino)benzonitrile)

• Product Name: 3-bromo-4-(dimethylamino)benzonitrile
• CAS No: 348640-88-0
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD24307485
• CID: 1466885
• PubChem ID: 22477441
• Update Time: 2025-04-20

3-bromo-4-(dimethylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-bromo-4-(dimethylamino)-
• 3-bromo-4-(dimethylamino)benzonitrile
• 3-bromo-4-dimethylaminobenzonitrile
• SIGWOEVSFRVEBJ-UHFFFAOYSA-N
• Z1544712728
• 348640-88-0
• AT37642
• SCHEMBL1778656
• AKOS021115344
• DTXSID10625965
• EN300-220177

• MDL： MFCD24307485
• Inchi： 1S/C9H9BrN2/c1-12(2)9-4-3-7(6-11)5-8(9)10/h3-5H,1-2H3
• InChI Key： SIGWOEVSFRVEBJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1N(C)C

Computed Properties

• Exact Mass: 223.99497
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03